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Compound of Interest

Compound Name: 5,6-Dimethoxypicolinaldehyde

Cat. No.: B169520 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the core aspects of 5,6-Dimethoxypicolinaldehyde, focusing on its material safety, properties,

and representative experimental considerations.

Technical Guide: 5,6-Dimethoxypicolinaldehyde
Disclaimer: This document is for informational purposes and should not be used as a substitute

for a certified Safety Data Sheet (SDS) provided by the manufacturer. Always consult the

original SDS before handling this chemical.

Chemical Identification and Properties
5,6-Dimethoxypicolinaldehyde is a chemical compound with the CAS number 106331-68-4.

[1][2] It is also known by its systematic IUPAC name, 5,6-dimethoxypyridine-2-carbaldehyde,

and the synonym 2-Pyridinecarboxaldehyde, 5,6-dimethoxy-.[1][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 106331-68-4[1][2]

Molecular Formula C₈H₉NO₃[1][2]

Molecular Weight 167.16 g/mol [1][2]

SMILES COc1ccc(C=O)nc1OC[2]

InChI Key FIRAPCOCRVQDEQ-UHFFFAOYSA-N[2]

Table 2: Physical and Chemical Properties

Property Value

Physical State Solid[2]

Appearance Light cream solid[4]

Melting Point 73 - 76 °C (163.4 - 168.8 °F)[4]

Boiling Point 257.7 °C at 760 mmHg[1]

Flash Point 109.7 °C[1]

Density 1.174 g/cm³[1]

Hazard Identification and Safety
The compound is classified as hazardous.[2] It is harmful if swallowed, causes serious eye

damage, and may cause an allergic skin reaction.[2]

Table 3: GHS Hazard Information
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Signal Word Danger[2]

Hazard Statements

H302: Harmful if swallowed. H317: May cause

an allergic skin reaction.[2] H318: Causes

serious eye damage.[2]

Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P280: Wear protective gloves/ eye

protection/ face protection. P301 + P312 +

P330: IF SWALLOWED: Call a POISON

CENTER/ doctor if you feel unwell. Rinse

mouth. P302 + P352: IF ON SKIN: Wash with

plenty of soap and water. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P332 + P313: If skin irritation occurs: Get

medical advice/ attention. P501: Dispose of

contents/ container to an approved waste

disposal plant.

First Aid Measures
Table 4: First Aid Procedures

Exposure Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact Flush eyes with water as a precaution.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.
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Handling, Storage, and Firefighting
Table 5: Handling and Storage

Handling

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of workday.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature is 2 - 8 °C.

Incompatible Materials Strong oxidizing agents.[4]

Table 6: Firefighting Measures

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical or carbon dioxide.

Hazardous Combustion Products Carbon oxides.

Advice for Firefighters
Wear self-contained breathing apparatus for

firefighting if necessary.

Experimental Workflow: A Representative Synthesis
While specific, detailed experimental protocols for 5,6-Dimethoxypicolinaldehyde were not

found in the provided search results, a general workflow for the synthesis of a substituted

aldehyde from an alcohol is presented below as a representative example of a potential

synthetic route.

Synthesis Work-up Purification & Analysis

Reactant Preparation
(e.g., dissolve alcohol in solvent)

Oxidation Reaction
(e.g., add oxidizing agent)

Reaction Monitoring
(e.g., by TLC) Quenching Extraction Drying Column Chromatography Characterization

(NMR, MS, etc.)
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Click to download full resolution via product page

Caption: A generalized experimental workflow for aldehyde synthesis.

Hazard and Response Logical Flow
The following diagram illustrates the logical relationship between hazard identification and the

appropriate response measures for 5,6-Dimethoxypicolinaldehyde.

Preventative Measures
Emergency Response

Hazard Identified:
- Harmful if swallowed

- Causes serious eye damage
- May cause skin sensitization

Wear Appropriate PPE:
- Safety Glasses

- Gloves
- Lab Coat

Proper Handling:
- Use in well-ventilated area

- Avoid creating dust

Eye Contact:
Rinse with water, seek medical attention

 if in eyes 

Skin Contact:
Wash with soap and water

 if on skin 

Ingestion:
Call Poison Center, rinse mouth

 if swallowed 

Click to download full resolution via product page

Caption: Logical flow from hazard identification to response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for 5,6-
Dimethoxypicolinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169520#material-safety-data-sheet-msds-for-5-6-
dimethoxypicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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